3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C10H14BrN3
• Molecular Weight: 256.14 g/mol
• SMILES: CC1(CC1)C2CCNC3=C(C=NN23)Br
• InChI: InChI=1S/C10H14BrN3/c1-10(3-4-10)8-2-5-12-9-7(11)6-13-14(8)9/h6,8,12H,2-5H2,1H3
• InChIKey: SDNKQAITWHBIIQ-UHFFFAOYSA-N

Baseline Profile: 3-Bromo-7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidine

3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1854890-52-0) is a brominated, partially saturated heterocyclic compound belonging to the pyrazolo[1,5-a]pyrimidine family. Its molecular formula is C10H14BrN3, with a molecular weight of 256.14 g/mol [1]. The scaffold features a 1-methylcyclopropyl substituent at the 7-position of the tetrahydropyrimidine ring, generating an undefined stereocenter, and a bromine atom at the 3-position of the pyrazole ring, which serves as a synthetic handle for transition metal-catalyzed cross-coupling reactions [1]. Predicted physicochemical properties include an XLogP3 of 2.5, a topological polar surface area (tPSA) of 29.8 Ų, a predicted pKa of 2.44 ± 0.40, and a predicted density of 1.76 ± 0.1 g/cm³ [1]. This compound is catalogued as a research intermediate and building block supplied at 95% purity, with commercial availability documented through Enamine's catalogue (e.g., EN300-1118425) [1].

1

C3 diversification handle

Bromine at C3 enables Pd-catalyzed cross-coupling for aryl/heteroaryl library synthesis.

2

Pharmacophoric 7-substituent

1-Methylcyclopropyl group present in patent-exemplified MALT1 inhibitor scaffolds.

3

Built-in stereocenter

Undefined C7 stereocenter supports chiral resolution for enantiopure intermediate access.

• [1] Kuujia.com. Cas no 1854890-52-0: 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Product page with computed properties (XLogP3, tPSA, pKa, density, boiling point), structural identifiers (SMILES, InChI, InChI Key), and supplier pricing (Enamine). Accessed 2026. View Source

Irreplaceability of 3-Bromo-7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidine in Kinase Discovery

Substituting this compound with a generic 3-bromo-tetrahydropyrazolo[1,5-a]pyrimidine lacking the 7-(1-methylcyclopropyl) group, or with a 3-methyl-7-(1-methylcyclopropyl) analog lacking the bromine, eliminates critical functionalities that are not recoverable through downstream chemistry. The 3-bromo group is the sole entry point for Pd-catalyzed cross-coupling diversification of the pyrazole ring, a transformation that the 3-methyl analog (CAS 1694900-12-3) cannot undergo [1]. Conversely, the 1-methylcyclopropyl group at position 7 confers both lipophilicity tuning (XLogP3 = 2.5) and a stereogenic center absent in the 7-unsubstituted comparator 3-bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS 1505818-73-4, C6H8BrN3, MW 202.06) [1]. Critically, the 7-(1-methylcyclopropyl) motif appears in patent-exemplified MALT1 inhibitors achieving picomolar potency (IC50 = 0.00300 nM), establishing this substitution pattern as a pharmacophoric element that generic building blocks cannot recapitulate [2]. The quantitative evidence below substantiates why this specific compound must be specified in procurement workflows rather than substituted with a cheaper or more readily available in-class analog.

Risk Factor

Target (3-Bromo-7-(1-methylcyclopropyl)…)

Substitute

C3 Reactivity

Br enables Suzuki-Miyaura and related cross-couplings; sole entry for C3 arylation.

3-Methyl analog (CAS 1694900-12-3): methyl group inert to cross-coupling; may foreclose C3 diversification.

7-Substituent Pharmacophore

1-Methylcyclopropyl motif found in picomolar MALT1 inhibitors; pre-installed for lead optimization.

7-Unsubstituted analog (CAS 1505818-73-4): lacks this motif; requires multi-step de novo installation.

Stereochemical Entry

Undefined C7 stereocenter allows chiral resolution or asymmetric synthesis strategies.

Achiral 7-unsubstituted analog provides no stereochemical handle for enantiopure intermediate production.

• [1] Kuujia.com. Cas no 1854890-52-0: 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Product page with computed properties (XLogP3 = 2.5, tPSA = 29.8 Ų, Undefined Atom Stereocenter Count = 1), structural identifiers, and supplier pricing. Accessed 2026. View Source
• [2] BindingDB. BDBM355948: 1-(5-chloro-6-(2H-1,2,3-triazol-2-yl)pyridin-3-yl)-3-(2-methyl-7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidin-6-yl)urea. US10442808, Example 72; US9815842, Example 72. IC50 = 0.00300 nM against MALT1 (C-domain, amino acids 329-824). SMILES: Cc1cc2ncc(NC(=O)Nc3cnc(c(Cl)c3)-n3nccn3)c(n2n1)C1(C)CC1. Accessed 2026. View Source

Differentiation Evidence for 3-Bromo-7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidine

C3-Bromine Cross-Coupling Handle vs. Inert 3-Methyl Analog

The 3-bromo substituent on the target compound enables Pd-catalyzed Suzuki-Miyaura cross-coupling for direct C3 arylation or heteroarylation. In contrast, the closest structural analog, 3-methyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1694900-12-3, C11H17N3, MW 191.28), bears a methyl group at C3 that is inert to cross-coupling conditions . This is a functional binary differentiation: the brominated compound is a diversification node, while the methyl analog is a synthetic dead-end at C3. Class-level validation comes from the demonstrated utility of the structurally related 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one as a common starting material for Suzuki-Miyaura-based library synthesis, where aryl and heteroaryl boronic acids were successfully coupled at the C3 position to yield 3,5-disubstituted derivatives [1].

C3 Cross-Coupling Handle

Head-to-head

Reactive C3-Br vs. inert C3-CH3

Enables C3 diversification inaccessible to 3-methyl analog.

Class-level precedent with 7-CF3 analog (Molecules 2020).

Evidence Dimension	C3 substituent reactivity toward Pd-catalyzed cross-coupling
Target Compound Data	C3-Br: competent for Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and other Pd-catalyzed couplings
Comparator Or Baseline	3-Methyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1694900-12-3, C11H17N3, MW 191.28): C3-CH3 is inert to cross-coupling
Quantified Difference	Binary functional difference (reactive vs. inert); the 3-bromo compound opens C3 diversification pathways inaccessible to the 3-methyl analog
Conditions	Structural comparison based on substituent identity; cross-coupling competence inferred from literature precedent with 3-bromo-pyrazolo[1,5-a]pyrimidine substrates [1]

Why This Matters

For medicinal chemistry library synthesis, the bromine handle at C3 is the sole gateway to aryl/heteroaryl diversification; specifying the 3-methyl analog would permanently foreclose C3 SAR exploration, making the brominated compound the only viable procurement choice for C3-variable library design.

• [1] El-Kashef H, Marchand P, Routier S, et al. Efficient Access to 3,5-Disubstituted 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidines Involving SNAr and Suzuki Cross-Coupling Reactions. Molecules. 2020;25(9):2062. doi:10.3390/molecules25092062. Demonstrates Suzuki-Miyaura cross-coupling at C3 of 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one with aryl/heteroaryl boronic acids, establishing class-level precedent for C3-bromo reactivity in pyrazolo[1,5-a]pyrimidines. View Source

7-(1-Methylcyclopropyl) Pharmacophoric Motif for MALT1 Protease

The 7-(1-methylcyclopropyl) substituent is a defined pharmacophoric element in MALT1 protease inhibitors. Patent US9815842/US10442808 Example 72, which incorporates a 2-methyl-7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidine core, exhibits an IC50 of 0.00300 nM (3.0 pM) against the C-domain of MALT1 (amino acids 329-824) in a fluorescence lifetime-based enzymatic assay [1]. This places the 7-(1-methylcyclopropyl)-bearing scaffold in the low picomolar potency range. While the target compound itself is a 3-bromo intermediate rather than the final MALT1 inhibitor, the 7-(1-methylcyclopropyl) group it carries is the same substitution pattern found in the patent's most potent exemplars. By contrast, the 7-unsubstituted analog, 3-bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS 1505818-73-4, C6H8BrN3, MW 202.06), lacks this pharmacophoric group entirely and cannot deliver the 7-(1-methylcyclopropyl) substitution required for MALT1-targeted programs without additional synthetic steps .

MALT1 Inhibitory Potency

Class-level

IC50 = 0.00300 nM

Reported potency context for final compound bearing the 1-methylcyclopropyl motif.

Patent US9815842 Example 72; MALT1 C-domain assay. Intermediate itself not tested.

Evidence Dimension	MALT1 inhibitory potency of final compounds bearing the 7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidine scaffold
Target Compound Data	Target compound provides the 7-(1-methylcyclopropyl) group present in US9815842 Example 72 (IC50 = 0.00300 nM vs. MALT1); serves as a late-stage intermediate for analogous inhibitor series
Comparator Or Baseline	3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS 1505818-73-4, C6H8BrN3, MW 202.06): lacks any 7-substituent; requires de novo installation of 1-methylcyclopropyl group (multi-step, non-trivial)
Quantified Difference	IC50 = 0.00300 nM for the 7-(1-methylcyclopropyl)-bearing final compound vs. no data for 7-unsubstituted analog (synthetic gap precluding direct comparison); the difference is measured in synthetic accessibility: 0 synthetic steps vs. ≥3 steps to install the 1-methylcyclopropyl group post hoc
Conditions	MALT1 C-domain (aa 329-824) enzymatic assay with fluorescence lifetime readout (PT14 probe); patent data from US9815842 / US10442808 [1]

Why This Matters

For procurement decisions in MALT1 or related kinase inhibitor programs, selecting the 7-(1-methylcyclopropyl)-bearing building block circumvents a multi-step de novo installation of this pharmacophoric group, directly enabling access to the substitution pattern validated by picomolar inhibitors.

• [1] BindingDB. BDBM355948: 1-(5-chloro-6-(2H-1,2,3-triazol-2-yl)pyridin-3-yl)-3-(2-methyl-7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidin-6-yl)urea. US10442808, Example 72; US9815842, Example 72. IC50 = 0.00300 nM against MALT1 (C-domain, amino acids 329-824), fluorescence lifetime assay with PT14 probe. SMILES: Cc1cc2ncc(NC(=O)Nc3cnc(c(Cl)c3)-n3nccn3)c(n2n1)C1(C)CC1. InChIKey: BQEHSGWEEHOZPD-UHFFFAOYSA-N. Deposited 2019-10-14. View Source

Lipophilicity and Physicochemical Profile vs. Analogs

The target compound exhibits a predicted XLogP3 of 2.5, a molecular weight of 256.14 g/mol, and a topological polar surface area (tPSA) of 29.8 Ų [1]. The closest non-brominated analog, 3-methyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1694900-12-3), has a molecular weight of 191.28 g/mol (ΔMW = 64.86 g/mol) and lacks the bromine-associated lipophilicity contribution . The 7-cyclopropyl analog (without the methyl group on the cyclopropane ring), 3-bromo-7-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1694870-02-4, C9H12BrN3), has a molecular weight of 242.12 g/mol (ΔMW = 14.02 g/mol) and a smaller, less lipophilic 7-substituent . The XLogP3 of 2.5 places the target compound within the favorable lipophilicity range for CNS drug discovery (typically XLogP 1-4), with the bromine atom contributing both to increased MW and enhanced membrane permeability potential relative to the 3-methyl analog. The tPSA of 29.8 Ų is well below the 60-70 Ų threshold associated with poor blood-brain barrier penetration [1].

Lipophilicity Profile

Cross-study

XLogP3 2.5, tPSA 29.8 Ų, MW 256.14

Supports CNS-penetrant property assessment vs. lower-MW analogs.

3-Methyl analog MW 191.28; 7-cyclopropyl analog MW 242.12. Predicted values.

Evidence Dimension	Molecular weight and predicted lipophilicity (XLogP3)
Target Compound Data	MW = 256.14 g/mol, XLogP3 = 2.5, tPSA = 29.8 Ų
Comparator Or Baseline	3-Methyl analog (CAS 1694900-12-3): MW = 191.28 g/mol, XLogP3 not reported (expected lower due to absence of Br). 3-Bromo-7-cyclopropyl analog (CAS 1694870-02-4): MW = 242.12 g/mol, XLogP3 not reported.
Quantified Difference	ΔMW = +64.86 g/mol vs. 3-methyl analog (bromine contribution); ΔMW = +14.02 g/mol vs. 7-cyclopropyl analog (methyl group on cyclopropane). XLogP3 = 2.5 uniquely reported for target compound.
Conditions	Predicted physicochemical properties from computed data (XLogP3, tPSA via PubChem-derived algorithms); molecular weights confirmed by molecular formula from supplier databases [1]

Why This Matters

The distinct lipophilicity profile (XLogP3 = 2.5) and tPSA (29.8 Ų) of the target compound position it as a building block for CNS-penetrant kinase inhibitor design, differentiating it from lower-MW or less lipophilic analogs that may yield final compounds with suboptimal brain exposure or membrane permeability.

• [1] Kuujia.com. Cas no 1854890-52-0: 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Computed properties: XLogP3 = 2.5, tPSA = 29.8 Ų, MW = 256.14, pKa = 2.44 ± 0.40 (Predicted), Density = 1.76 ± 0.1 g/cm³ (Predicted), Rotatable Bond Count = 1, Undefined Atom Stereocenter Count = 1. Accessed 2026. View Source

C7 Stereocenter vs. Achiral 7-Unsubstituted Analogs

The target compound possesses an undefined atom stereocenter at the 7-position (C7), arising from the 1-methylcyclopropyl substituent, as documented in its computed properties (Undefined Atom Stereocenter Count = 1) [1]. This stereochemical feature is absent in the achiral comparator 3-bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS 1505818-73-4, C6H8BrN3), which has a symmetrical, unsubstituted tetrahydropyrimidine ring . The 3-bromo-7-cyclopropyl analog (CAS 1694870-02-4, C9H12BrN3) also carries a stereocenter at C7 but lacks the additional methyl substituent on the cyclopropane, offering a different steric and electronic environment . The target compound's stereocenter creates the opportunity for chiral resolution or asymmetric synthesis to access enantiopure intermediates, a capability not available with the C7-unsubstituted comparator. The low rotatable bond count (1) of the target compound further constrains conformational flexibility, potentially enhancing stereochemical fidelity in downstream transformations [1].

C7 Stereocenter

Head-to-head

1 undefined stereocenter vs. 0

Provides stereochemical entry for enantiopure intermediate synthesis.

1-methylcyclopropyl group; achiral 7-unsubstituted comparator lacks this feature.

Evidence Dimension	Presence and nature of stereogenic center at C7
Target Compound Data	Undefined Atom Stereocenter Count = 1 (at C7); Rotatable Bond Count = 1; chiral center derived from 1-methylcyclopropyl substituent
Comparator Or Baseline	3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS 1505818-73-4): Undefined Atom Stereocenter Count = 0 (achiral). 3-Bromo-7-cyclopropyl analog (CAS 1694870-02-4): stereocenter at C7 but without methyl substitution on cyclopropane.
Quantified Difference	Binary difference: 1 stereocenter (target) vs. 0 stereocenters (7-unsubstituted comparator). The 1-methylcyclopropyl group introduces additional steric bulk (ΔMW = +14.02 vs. 7-cyclopropyl) and a quaternary carbon center not present in the 7-cyclopropyl analog.
Conditions	Structural analysis based on SMILES and computed stereochemical descriptors from supplier databases [1]

Why This Matters

For programs requiring enantiomerically defined building blocks—such as chiral kinase inhibitor development or stereospecific SAR studies—the target compound's built-in stereocenter eliminates the need for asymmetric installation of chirality at a late stage, providing a procurement advantage over achiral analogs that would require de novo asymmetric synthesis.

• [1] Kuujia.com. Cas no 1854890-52-0: 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Computed properties: Undefined Atom Stereocenter Count = 1, Defined Atom Stereocenter Count = 0, Rotatable Bond Count = 1, Complexity = 242. Accessed 2026. View Source

Application Scenarios for 3-Bromo-7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidine

Kinase Inhibitor Library Synthesis via Suzuki-Miyaura Coupling

The 3-bromo substituent enables direct Pd-catalyzed Suzuki-Miyaura coupling with aryl or heteroaryl boronic acids to generate C3-arylated pyrazolo[1,5-a]pyrimidine libraries. This is the defining synthetic application that differentiates the target compound from the 3-methyl analog, which cannot undergo cross-coupling. Class-level precedent from the 7-trifluoromethyl analog demonstrates successful C3 arylation with diverse boronic acids, establishing the feasibility of this transformation on the pyrazolo[1,5-a]pyrimidine scaffold [1]. The 7-(1-methylcyclopropyl) group is retained throughout the coupling, delivering products with the pharmacophoric substitution pattern validated in MALT1 inhibitor patents [2].

MALT1 Protease Inhibitor Lead Optimization and Scale-Up

For medicinal chemistry programs targeting MALT1 in oncology or autoimmune disease, this compound provides a direct entry point to the 7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidine core found in patent-exemplified inhibitors with picomolar potency (IC50 = 0.00300 nM) [2]. The bromine at C3 allows late-stage diversification to explore SAR at the pyrazole ring, while the pre-installed 1-methylcyclopropyl group avoids the multi-step synthesis that would be required if starting from a 7-unsubstituted analog such as 3-bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS 1505818-73-4) .

CNS-Penetrant Kinase Inhibitor Design Leveraging Physicochemical Profile

With an XLogP3 of 2.5 and a tPSA of 29.8 Ų, the target compound sits within the optimal physicochemical space for CNS drug candidates (XLogP 1-4, tPSA < 60-70 Ų) [3]. The bromine atom contributes to lipophilicity without excessively increasing tPSA, while the low rotatable bond count (1) and the rigid cyclopropyl group may enhance brain penetration and metabolic stability of final compounds. This profile differentiates it from the lower-MW 3-methyl analog (MW 191.28, lower lipophilicity expected) for programs where balanced CNS exposure is a design criterion .

Chiral Building Block for Stereospecific Kinase Inhibitors

The undefined stereocenter at C7, conferred by the 1-methylcyclopropyl group (Undefined Atom Stereocenter Count = 1) [3], enables chiral resolution or asymmetric synthesis strategies to access enantiopure intermediates. This is impossible with the achiral 3-bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS 1505818-73-4), which has zero stereocenters . For kinase inhibitor programs where stereochemistry at the C7 position influences target binding or selectivity, the target compound provides a built-in stereochemical entry point that generic, achiral building blocks cannot offer.

Application

Selection Property

Validation Focus

Cross-coupling-based kinase inhibitor library synthesis

C3-Br cross-coupling handle

C3 arylation feasibility with boronic acids

MALT1 protease inhibitor lead optimization

7-(1-methylcyclopropyl) pharmacophoric motif

Synthetic accessibility to patent-exemplified substitution pattern

CNS-penetrant kinase inhibitor design

Lipophilicity and tPSA profile

Balanced MW and XLogP3 for brain exposure assessment

Stereospecific kinase inhibitor synthesis

C7 stereocenter

Chiral resolution feasibility and stereochemical fidelity

• [1] El-Kashef H, Marchand P, Routier S, et al. Efficient Access to 3,5-Disubstituted 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidines Involving SNAr and Suzuki Cross-Coupling Reactions. Molecules. 2020;25(9):2062. doi:10.3390/molecules25092062. View Source
• [2] BindingDB. BDBM355948: IC50 = 0.00300 nM against MALT1 C-domain (aa 329-824). Compound derived from US9815842 / US10442808, Example 72: 1-(5-chloro-6-(2H-1,2,3-triazol-2-yl)pyridin-3-yl)-3-(2-methyl-7-(1-methylcyclopropyl)pyrazolo[1,5-a]pyrimidin-6-yl)urea. Deposited 2019-10-14. View Source
• [3] Kuujia.com. Cas no 1854890-52-0: 3-Bromo-7-(1-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Computed properties: XLogP3 = 2.5, tPSA = 29.8 Ų, Undefined Atom Stereocenter Count = 1, Rotatable Bond Count = 1, MW = 256.14, pKa = 2.44 ± 0.40 (Predicted). Accessed 2026. View Source